Cas no 15460-16-9 ( )

• Product Name: &nbsp
• CAS No: 15460-16-9
• MF: C₈H₈Br₂O
• MW: 279.956521034241
• CID: 904181
• PubChem ID: 13774985
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4,6-Dibromo-2,3-dimethylphenol
• 2,4-Dibrom-5,6-dimethyl-phenol
• 2,4-dibromo-5,6-dimethylphenol
• 4,6-Dibrom-2,3-dimethyl-phenol
• Phenol,4,6-dibromo-2,3-dimethyl
• SCHEMBL525085
• 15460-16-9
• DB-082491
• DTXSID20549062
•  

• Inchi： 1S/C8H8Br2O/c1-4-5(2)8(11)7(10)3-6(4)9/h3,11H,1-2H3
• InChI Key： MKCNODSSAHAREV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(C)=C1C)O)Br

Computed Properties

• Exact Mass: 277.89400
• Monoisotopic Mass: 277.89419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 3.53400